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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

These application notes detail a highly efficient, enantioselective synthesis of the (+)-Prelog-
Djerassi lactone, a significant chiral building block in natural product synthesis. The described

methodology, developed by Risi and Burke, leverages a rhodium-catalyzed asymmetric

hydroformylation (AHF) as the key stereochemistry-inducing step. This approach is notable for

its atom economy and the strategic use of tandem reactions to construct the complex

stereochemical architecture of the target molecule in a limited number of synthetic operations.

The synthesis commences with the readily available 1-vinyl-4-methyl-2,6,7-

trioxabicyclo[2.2.2]octane (vinyl-OBO ester). A pivotal AHF/crotylation tandem sequence

establishes three of the four required stereocenters in a single pot. Subsequent ozonolysis and

Wittig olefination extend the carbon chain, followed by a final rhodium-catalyzed asymmetric

hydrogenation to set the last stereocenter. The synthesis culminates in the hydrolysis of the

ortho ester and lactonization to afford the (+)-Prelog-Djerassi lactone in a high overall yield of

57% over three isolations.[1][2][3][4]

Key Advantages of this Synthetic Route:
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High Efficiency: The synthesis is accomplished in a minimal number of steps with a high

overall yield.[1][2][3][4]

Excellent Stereocontrol: Asymmetric catalysis is employed to effectively set the multiple

stereocenters of the target molecule with high diastereoselectivity and enantioselectivity.

Tandem Reactions: The use of a one-pot AHF/crotylation sequence significantly streamlines

the synthetic process, reducing the need for intermediate purification steps.[1][2]

Atom Economy: Hydroformylation is an atom-economical process that incorporates carbon

monoxide and hydrogen across a double bond.[4]

This synthetic strategy serves as a prime example of modern catalytic methods applied to the

efficient construction of complex chiral molecules, making it a valuable protocol for researchers

in organic synthesis and drug development.

Logical Relationship of Synthetic Steps
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Caption: Logical flow of the synthesis of (+)-Prelog-Djerassi lactone.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12778666/docs?utm_src=pdf-body-img#application-notes-synthesis-of-prelog-djerassi-lactone-via-asymmetric-hydroformylation
https://www.benchchem.com/product/b12778666/docs?utm_src=pdf-body#application-notes-synthesis-of-prelog-djerassi-lactone-via-asymmetric-hydroformylation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12778666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
I. Asymmetric Hydroformylation / Crotylation Tandem
Sequence
This procedure details the one-pot synthesis of the homoallylic alcohol intermediate from the

starting vinyl-OBO ester.

Materials:

1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane

Rh(acac)(CO)₂

(S,S,S)-Bis(diazaphospholane) ligand

Anhydrous dichloromethane (DCM)

Syngas (1:1 mixture of CO and H₂)

trans-2-Butenyl pinacolato boronic ester

Argon

Procedure:

To a pressure bottle charged with a magnetic stir bar is added Rh(acac)(CO)₂ and the

(S,S,S)-Bis(diazaphospholane) ligand under an argon atmosphere.

Anhydrous DCM is added, and the solution is stirred for 15 minutes.

A solution of 1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane in anhydrous DCM is added.

The vessel is sealed, purged with argon, and then pressurized with syngas to the desired

pressure.

The reaction mixture is stirred at the specified temperature for the indicated time.

The vessel is vented, and the solution is purged with argon.
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trans-2-Butenyl pinacolato boronic ester is added to the reaction mixture at ambient

temperature.

The reaction is stirred for 24 hours.

The reaction is quenched and worked up to isolate the crude homoallylic alcohol, which is

purified by flash chromatography.

II. Ozonolysis / Wittig Olefination
This protocol describes the conversion of the homoallylic alcohol to the α,β-unsaturated methyl

ester.

Materials:

Homoallylic alcohol from Step I

Dichloromethane (DCM)

Methanol (MeOH)

Ozone

Triphenylphosphine

Methyl (triphenylphosphoranylidene)acetate

Argon

Procedure:

A solution of the homoallylic alcohol in a mixture of DCM and MeOH is cooled to -78 °C.

Ozone is bubbled through the solution until a persistent blue color is observed.

The solution is purged with argon to remove excess ozone.

Triphenylphosphine is added, and the reaction is allowed to warm to ambient temperature

and stirred for 1 hour.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12778666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl (triphenylphosphoranylidene)acetate is added, and the reaction mixture is stirred for

12 hours.

The solvent is removed under reduced pressure, and the residue is purified by flash

chromatography to yield the α,β-unsaturated methyl ester.

III. Asymmetric Hydrogenation and Lactonization
This final sequence details the hydrogenation to set the final stereocenter, followed by

hydrolysis and lactonization to yield the (+)-Prelog-Djerassi lactone.

Materials:

α,β-Unsaturated methyl ester from Step II

[Rh(cod)₂]BF₄

Josiphos-type ligand

Dichloromethane (DCM)

Hydrogen gas

Tetrahydrofuran (THF)

Aqueous HCl

Trimethylsilyldiazomethane (TMSCHN₂)

Methanol (MeOH)

Otera's catalyst (a distannoxane catalyst)

Toluene

Procedure:

To a pressure bottle is added [Rh(cod)₂]BF₄ and the Josiphos-type ligand under an argon

atmosphere.
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Anhydrous DCM is added, and the solution is stirred for 15 minutes.

A solution of the α,β-unsaturated methyl ester in anhydrous DCM is added.

The vessel is purged with argon and then pressurized with hydrogen gas.

The reaction is stirred at ambient temperature for the specified time.

The vessel is vented, and the solvent is removed under reduced pressure.

The crude product is dissolved in THF, and aqueous HCl is added. The mixture is stirred for

12 hours.

The reaction is neutralized, and the product is extracted.

The crude carboxylic acid is dissolved in a mixture of toluene and MeOH, and TMSCHN₂ is

added until a persistent yellow color is observed.

The solvent is removed, and the crude methyl ester is dissolved in toluene with Otera's

catalyst and heated to reflux for 24 hours.

The reaction mixture is cooled, and the solvent is evaporated. The residue is purified by flash

chromatography to afford the (+)-Prelog-Djerassi lactone.

Quantitative Data Summary
Table 1: Asymmetric Hydroformylation/Crotylation
Tandem Sequence
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Parameter Value

Substrate 1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane

Catalyst Rh(acac)(CO)₂

Ligand (S,S,S)-Bis(diazaphospholane)

Catalyst Loading 0.1 mol%

Ligand Loading 0.12 mol%

Syngas Pressure 100 psi (1:1 CO/H₂)

Temperature 40 °C

Reaction Time (AHF) 24 h

Crotylation Reagent trans-2-Butenyl pinacolato boronic ester

Reaction Time (Crotylation) 24 h

Yield (Homoallylic Alcohol) 85%

Diastereomeric Ratio >20:1

Enantiomeric Excess 95% ee

Table 2: Ozonolysis/Wittig Olefination
Parameter Value

Substrate Homoallylic Alcohol

Wittig Reagent Methyl (triphenylphosphoranylidene)acetate

Yield (α,β-Unsaturated Ester) 88%

Geometric Selectivity >20:1 (E:Z)

Table 3: Asymmetric Hydrogenation and Lactonization
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Parameter Value

Substrate α,β-Unsaturated Methyl Ester

Catalyst [Rh(cod)₂]BF₄

Ligand Josiphos-type ligand

Catalyst Loading 1 mol%

Hydrogen Pressure 500 psi

Reaction Time (Hydrogenation) 12 h

Yield (Lactone) 75%

Diastereomeric Ratio >31:1

Experimental Workflow and Reaction Pathway
Overall Synthetic Pathway

Vinyl-OBO Ester 1. Rh-catalyzed Asymmetric Hydroformylation
2. Crotylation Homoallylic Alcohol 1. Ozonolysis

2. Wittig Olefination α,β-Unsaturated Ester Rh-catalyzed Asymmetric Hydrogenation Saturated Ester Hydrolysis and Lactonization (+)-Prelog-Djerassi Lactone

Click to download full resolution via product page

Caption: Step-wise workflow for the synthesis of (+)-Prelog-Djerassi lactone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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